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Compound of Interest

Compound Name: 8-Nitroquinazolin-4-ol

Cat. No.: B3029121

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the definitive identification and characterization of 8-
Nitroquinazolin-4-ol. The quinazoline scaffold is a cornerstone in medicinal chemistry,
recognized as a "privileged structure" due to its wide range of biological activities. 8-
Nitroquinazolin-4-ol, a specific derivative, serves as a critical intermediate in the synthesis of
novel therapeutic agents, particularly kinase inhibitors.[1] This guide moves beyond simple data
reporting to explain the causal relationships behind the analytical methodologies, ensuring a
deeper understanding of the compound's properties. We will cover its core identification
parameters, detailed spectroscopic analysis, a validated synthesis protocol with mechanistic
insights, and essential safety considerations.

Core Identification Parameters

The initial step in any rigorous scientific investigation is the unambiguous identification of the
subject molecule. This section consolidates the fundamental chemical and physical descriptors
for 8-Nitroquinazolin-4-ol.

Chemical Identity

Correctly identifying a chemical compound begins with its universally recognized identifiers.
The CAS (Chemical Abstracts Service) number is a unique numerical identifier assigned to
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every chemical substance, ensuring that there is no ambiguity in its identity across different
naming conventions or languages.

Parameter Value Source(s)
Compound Name 8-Nitroquinazolin-4-ol [2][3]
Synonyms 8-nitro-1H-quinazolin-4-one [2]

CAS Number 53638-54-3 [2113114]
Molecular Formula CsHsN3Os3 [4]
Molecular Weight 191.14 g/mol [4]

InChi Key FECQXFFMBXNHLB- 2]

UHFFFAOYSA-N

Physical Properties

The physical properties of a compound are direct manifestations of its molecular structure and
intermolecular forces. These constants are critical for handling, purification, and formulation.

Parameter Value Source(s)
Appearance Tan to brown solid [5]
Boiling Point 393°C at 760 mmHg [2]
Flash Point 191.5°C [2]
Density 1.64 g/cm3 [2]

Spectroscopic and Analytical Characterization

Spectroscopic analysis provides a "fingerprint" of a molecule, allowing for structural elucidation
and confirmation. This section details the expected outcomes from key analytical techniques
and explains the rationale behind the observed data. A logical workflow for this characterization
is essential for efficient and accurate identification.
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Synthesis & Purification
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Synthetic Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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